Cas no 69824-91-5 (Cyclohexanone, 3-propyl-)

Cyclohexanone, 3-propyl- structure
Cyclohexanone, 3-propyl- structure
Product Name:Cyclohexanone, 3-propyl-
CAS No:69824-91-5
MF:C9H16O
MW:140.222743034363
CID:1739423
PubChem ID:13862294
Update Time:2025-04-21

Cyclohexanone, 3-propyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-propyl-
    • 3-propylcyclohexan-1-one
    • 3-propylcyclohexanone
    • DTXSID80551409
    • 69824-91-5
    • DB-339500
    • SCHEMBL2692211
    • JTWWWMMYLTUDHS-UHFFFAOYSA-N
    • AKOS013845141
    • 3-propyl-cyclohexan-1-one
    • Inchi: 1S/C9H16O/c1-2-4-8-5-3-6-9(10)7-8/h8H,2-7H2,1H3
    • InChI Key: JTWWWMMYLTUDHS-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(CCC)C1

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 202.6±8.0 °C at 760 mmHg
  • Flash Point: 69.2±10.7 °C
  • PSA: 17.07
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

Cyclohexanone, 3-propyl- Security Information

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